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Compound of Interest

Compound Name: Inonophenol C

Cat. No.: B12421483 Get Quote

Disclaimer: No specific scientific literature or data could be found for a compound explicitly

named "Inonophenol C." This technical guide therefore focuses on the broader class of

phenolic compounds isolated from the medicinal mushroom Inonotus obliquus (Chaga), the

likely source of the requested compound. The information presented herein is a synthesis of

available research on these phenolic compounds and their extracts.

Introduction
Inonotus obliquus, commonly known as Chaga mushroom, is a fungus that has been used in

traditional medicine for centuries, particularly in Russia and Eastern Europe.[1] Modern

scientific investigations have begun to validate its therapeutic potential, attributing many of its

bioactive properties to a rich and diverse profile of secondary metabolites.[2][3] Among these,

phenolic compounds are a significant group known for their potent antioxidant, anti-

inflammatory, immunomodulatory, and anti-cancer activities.[3][4] This guide provides an in-

depth overview of the preliminary research on the effects of phenolic compounds from I.

obliquus, intended for researchers, scientists, and drug development professionals.

Biological Activities and Effects
Phenolic compounds from I. obliquus have demonstrated a wide spectrum of biological

activities in preclinical studies. These compounds, which include gallic acid, protocatechuic

acid, caffeic acid, and hispidin analogs, are thought to contribute significantly to the overall

therapeutic effects of Chaga extracts.
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The primary reported effects include:

Antioxidant Activity: Phenolic compounds from I. obliquus are potent scavengers of free

radicals, such as DPPH and superoxide anion radicals, and can inhibit lipid peroxidation.

This antioxidant capacity is believed to underlie many of their other protective effects.

Anti-inflammatory Effects: Extracts rich in these compounds have been shown to reduce the

production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE2)

in lipopolysaccharide (LPS)-stimulated macrophages. This is achieved, in part, by inhibiting

the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Anticancer Properties: Studies have indicated that phenolic compounds from I. obliquus can

inhibit the proliferation of various cancer cell lines. The proposed mechanisms include the

induction of apoptosis and the modulation of key signaling pathways involved in cancer

progression.

Immunomodulatory Effects: These compounds have been observed to stimulate the immune

system, suggesting their potential in immunotherapy.

Neuroprotective Effects: Some studies suggest that flavan derivatives and other phenolic

compounds from I. obliquus may offer protection against oxidative stress in neuronal cells,

indicating potential applications in neurodegenerative diseases.

Quantitative Data
The following tables summarize some of the quantitative data available for extracts of Inonotus

obliquus rich in phenolic compounds. It is important to note that these values are for complex

extracts and not for a single, purified compound.

Table 1: Antioxidant Activity of Inonotus obliquus Extracts
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Extract Type Assay IC50 Value Reference

Water Extract
DPPH Radical

Scavenging
18.96 mg/mL

Ethanol Extract
DPPH Radical

Scavenging
16.25 mg/mL

Methanol Extract
DPPH Radical

Scavenging
24.90 mg/mL

80% Methanol Extract

of Fruiting Body

DPPH Radical

Scavenging
51.3 µg/mL

Table 2: Effects of Inonotus obliquus Extracts on Cell Viability

Cell Line Extract Type Concentration
Anti-
proliferation
Rate

Reference

A549 (Human

Lung Carcinoma)

Water-soluble

Polysaccharides

Not specified

(max

concentration)

~75%

Bel-7402

(Human

Hepatoma)

Water-soluble

Polysaccharides

Not specified

(max

concentration)

~75%

LO2 (Human

Normal Liver)

Water-soluble

Polysaccharides

Not specified

(max

concentration)

~75%

Experimental Protocols
The following are generalized methodologies for key experiments cited in the literature on

Inonotus obliquus phenolic compounds.

Extraction and Fractionation of Phenolic Compounds
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Objective: To isolate phenolic compounds from Inonotus obliquus.

Protocol:

The dried and powdered mushroom material is extracted with a solvent, typically 80%

aqueous methanol, at room temperature.

The resulting extract is concentrated under reduced pressure.

The crude extract is then partitioned between ethyl acetate and water.

The ethyl acetate fraction, which is rich in phenolic compounds, is subjected to further

purification using column chromatography techniques such as Diaion HP-20 and reverse-

phase high-performance liquid chromatography (RP-HPLC).

Fractions are collected and analyzed for their phenolic content and biological activity.

DPPH Radical Scavenging Assay
Objective: To determine the antioxidant activity of the extracts.

Protocol:

A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

Different concentrations of the test extract are added to the DPPH solution.

The mixture is incubated in the dark at room temperature for a specified time (e.g., 30

minutes).

The absorbance of the solution is measured at a specific wavelength (e.g., 517 nm) using

a spectrophotometer.

The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the

concentration of the extract required to scavenge 50% of the DPPH radicals) is

determined.

Cell Viability Assay (MTT Assay)
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Objective: To assess the cytotoxic or anti-proliferative effects of the extracts on cancer cells.

Protocol:

Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

The cells are then treated with various concentrations of the test extract for a specific

duration (e.g., 24, 48, or 72 hours).

After the treatment period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) is added to each well and incubated.

The formazan crystals formed by viable cells are dissolved in a solubilization solution

(e.g., DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Cell viability is expressed as a percentage of the control (untreated cells).

Signaling Pathways and Mechanisms of Action
Preliminary research suggests that phenolic compounds from Inonotus obliquus exert their

biological effects by modulating several key signaling pathways.

PI3K/Akt Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial signaling cascade that

regulates cell survival, proliferation, and metabolism. Extracts from I. obliquus have been

shown to modulate this pathway, which may contribute to their anti-cancer and glucose-

regulating effects.
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Caption: PI3K/Akt signaling pathway modulated by I. obliquus phenolic compounds.
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NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway plays a central role in regulating the

inflammatory response. Phenolic compounds from I. obliquus have been shown to inhibit the

activation of NF-κB, leading to a decrease in the expression of pro-inflammatory genes.
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Caption: NF-κB signaling pathway inhibited by I. obliquus phenolic compounds.
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Experimental Workflow
The following diagram illustrates a general workflow for the preliminary investigation of

bioactive compounds from natural sources like Inonotus obliquus.
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Caption: General experimental workflow for studying bioactive compounds.
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Conclusion
The phenolic compounds found in Inonotus obliquus represent a promising area of research for

the development of new therapeutic agents. Preliminary studies have highlighted their

significant antioxidant, anti-inflammatory, and anti-cancer properties. The modulation of key

signaling pathways such as PI3K/Akt and NF-κB appears to be a central mechanism

underlying these effects. Further research is warranted to isolate and characterize specific

"Inonophenol" compounds and to fully elucidate their mechanisms of action and therapeutic

potential in preclinical and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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